Cas no 864779-07-7 (2-(bromomethyl)-6-phenylpyridine)

• Product Name: 2-(bromomethyl)-6-phenylpyridine
• CAS No: 864779-07-7
• MF: C₁₂H₁₀BrN
• MW: 248.118502140045
• CID: 4255955
• PubChem ID: 15229450
• Update Time: 2025-11-06

2-(bromomethyl)-6-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-(bromomethyl)-6-phenyl-
• 6-Bromomethyl-2-phenylpyridine
• 2-(bromomethyl)-6-phenylpyridine
• SCHEMBL4435179
• 2-bromomethyl-6-phenylpyridine
• 2-bromomethyl-6-phenyl pyridine
• UKNNMIJHBRRZDK-UHFFFAOYSA-N
• 864779-07-7

• Inchi： 1S/C12H10BrN/c13-9-11-7-4-8-12(14-11)10-5-2-1-3-6-10/h1-8H,9H2
• InChI Key： UKNNMIJHBRRZDK-UHFFFAOYSA-N
• SMILES： C1(CBr)=NC(C2=CC=CC=C2)=CC=C1

Computed Properties

• Exact Mass: 246.99966Da
• Monoisotopic Mass: 246.99966Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 12.9Ų

Additional information on 2-(bromomethyl)-6-phenylpyridine

2-(Bromomethyl)-6-phenylpyridine: A Comprehensive Overview

2-(Bromomethyl)-6-phenylpyridine (CAS No. 864779-07-7) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, materials science, and pharmacology. This compound, characterized by its pyridine ring substituted with a bromomethyl group at the 2-position and a phenyl group at the 6-position, exhibits unique chemical properties that make it a valuable building block in various research and industrial applications.

The structure of 2-(bromomethyl)-6-phenylpyridine is notable for its aromaticity and the presence of electron-withdrawing groups, which influence its reactivity and stability. Recent studies have highlighted its role in the synthesis of heterocyclic compounds, where it serves as an intermediate in the construction of complex molecular frameworks. For instance, researchers have utilized this compound in the preparation of bioactive molecules, such as kinase inhibitors and anti-inflammatory agents, demonstrating its potential in drug discovery.

One of the most intriguing aspects of 2-(bromomethyl)-6-phenylpyridine is its ability to undergo various nucleophilic substitution reactions. The bromomethyl group at the 2-position acts as an excellent leaving group, enabling the formation of diverse derivatives through substitution with different nucleophiles. This property has been exploited in the development of novel materials, including polymers and coordination complexes, which exhibit enhanced mechanical and electronic properties.

Recent advancements in green chemistry have also brought 2-(bromomethyl)-6-phenylpyridine into focus as a sustainable reagent. Its use in catalytic processes, such as cross-coupling reactions, has been optimized to minimize waste and improve efficiency. These developments align with the growing demand for environmentally friendly chemical practices in both academia and industry.

In terms of spectroscopic characterization, 2-(bromomethyl)-6-phenylpyridine has been extensively studied using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These studies have provided insights into its molecular structure and stability under various conditions. Additionally, computational chemistry methods have been employed to predict its electronic properties and reactivity, further enhancing our understanding of this compound.

The application of 2-(bromomethyl)-6-phenylpyridine extends beyond traditional chemical synthesis. It has been employed in the development of sensors for detecting environmental pollutants, leveraging its ability to form stable complexes with metal ions. This application underscores its potential in advancing environmental monitoring technologies.

In conclusion, 2-(bromomethyl)-6-phenylpyridine (CAS No. 864779-07-7) is a multifaceted compound with a wide range of applications across diverse scientific disciplines. Its unique chemical properties, combined with recent advancements in synthetic methodologies and green chemistry practices, position it as a key player in future research and industrial innovations.